Cas no 53179-11-6 (4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide)

• Product Name: 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide
• CAS No: 53179-11-6
• MF: C₂₉H₃₃ClN₂O₂
• MW: 477.037526845932
• CID: 56361
• PubChem ID: 3955
• Update Time: 2025-11-07

4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide
• 4-[4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl]-N,N-dimethyl-2,2-di(phenyl)butanamide
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy-N,N-dimethyl-α,α-diphenyl-
• 4-[4-(4-chlorophenyl)-4-hydroxypiperidin-1-yl]-N,N-dimethyl-2,2-diphenylbutanamide
• LOPERAMIDE
• [3H]-Loperamide
• Apo-Loperamide
• Imodium
• Ioperamide
• Kaopectate II
• Loperacap
• Loperamida
• Loperamidum
• Maalox Anti-Diarrheal
• Nu-Loperamide
• BRD-K61250553-003-16-5
• LoperamideHCl
• IDI1_033851
• BRD-K61250553-001-02-9
• PMS-Loperamide
• NCGC00024818-03
• 4-(p-Chlorophenyl)-4-hydroxy-N,N-dimethyl-.alpha.,.alpha.-diphenyl-1-piperidinebutyramide
• SBI-0050686.P003
• LOPERAMIDE [WHO-DD]
• KBio2_005237
• Fortasec
• AKOS000573892
• KBio2_000854
• Tocris-0840
• Bio2_000581
• KBio2_002669
• BSPBio_000248
• NCGC00024818-05
• BRN 1558273
• NINDS_000215
• BSPBio_002769
• KBio2_000101
• Q423751
• CAS-53179-11-6
• 6X9OC3H4II
• HMS2089C13
• CCG-204793
• NCGC00015608-02
• Loperamide [INN:BAN]
• KBio1_000215
• KBioSS_000854
• CHEMBL841
• Rho-Loperamide
• Spectrum3_001015
• NCGC00016828-01
• AB00053697_14
• NCGC00015608-08
• NCGC00015608-01
• CBiol_001796
• DivK1c_000215
• CAS-34552-83-5
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-
• Loperamid
• KBioGR_000101
• NCGC00015608-11
• Prestwick2_000144
• Bio1_000082
• BDBM50017698
• NCGC00015608-03
• Loperamide (INN)
• Diamide (TN)
• KBio2_003422
• Bio2_000101
• NCGC00024818-04
• KBio3_000201
• Tox21_110180_1
• Loperamidum (Latin)
• BRD-K61250553-003-05-8
• NS00002516
• C07080
• FT-0657293
• Imodium A-D Caplets
• 4-[4-(4-Chloro-phenyl)-4-hydroxy-piperidin-1-yl]-N,N-dimethyl-2,2-diphenyl-butyramide
• Spectrum5_001374
• Loperamida [INN-Spanish]
• 53179-11-6
• LOPERAMIDE [MI]
• KBio2_005990
• 4-(4-Chlorophenyl)-N,N-dimethyl-alpha,alpha-diphenyl-4-hydroxy-1-piperidinebutanamide
• NCGC00015608-07
• EC 258-416-5
• GTPL7215
• Spectrum4_001143
• Prestwick3_000144
• 4-(4-Chlorophenyl)-N,N-dimethyl-.alpha.,.alpha.-diphenyl-4-hydroxy-1-piperidinebutanamide
• HMS1791F03
• Tox21_110180
• Prestwick1_000144
• NCGC00015608-04
• Spectrum_000374
• KBioSS_000101
• 2-methoxyethyl1-methylethyl2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• BSPBio_001381
• BPBio1_000274
• Bio1_000571
• Lopac0_000708
• LOPERAMIDE [INN]
• NCGC00015608-05
• SCHEMBL28530
• 5-21-02-00379 (Beilstein Handbook Reference)
• SDCCGSBI-0050686.P004
• Prestwick0_000144
• Loperamida (INN-Spanish)
• Immodium
• HSDB 8344
• Loperamidum (INN-Latin)
• L000709
• NCGC00024818-02
• DB00836
• NCGC00024818-01
• NCGC00015608-24
• 4-[4-(4-Chloro-phenyl)-4-hydroxy-piperidin-1-yl]-N,N-dimethyl-2,2-diphenyl-butyramide(loperamide)
• IDI1_000215
• Loperamidum [INN-Latin]
• Spectrum2_001738
• AB00053697-13
• D08144
• NSC696356
• 4-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl]-N,N-dimethyl-2,2-diphenylbutanamide #
• DTXCID4025165
• LOPERAMIDE [VANDF]
• EN300-708764
• SPBio_002187
• NCGC00015608-09
• SPBio_001816
• KBioGR_001685
• 4-[4-(4-Chlorophenyl)-4-hydroxy-1-piperidinyl]-N,N-dimethyl-2,2-diphenylbutanamide
• NCGC00015608-06
• AB00053697-12
• EINECS 258-416-5
• Bio1_001060
• Oprea1_109220
• 1-Piperidinebutanamide, 4-(4-chlorophenyl)-4-hydroxy-N,N-dimethyl-.alpha.,.alpha.-diphenyl-
• AB00053697_15
• Lopac-L-4762
• NCGC00015608-15
• KBio3_001989
• KBio3_000202
• DTXSID6045165
• 4-(p-Chlorophenyl)-4-hydroxy-N,N-dimethyl-alpha,alpha-diphenyl-1-piperidinebutyramide
• cid_71420
• HMS1989F03
• UNII-6X9OC3H4II
• CHEBI:6532
• LOPERAMIDE OXIDE MONOHYDRATE IMPURITY A [EP IMPURITY]
• AB00053697
• LOPERAMIDE [JAN]
• A829430
• BRD-K61250553-003-32-2
• STK042086
• BRD-K61250553-003-29-8
• DA-75076
• BRD-K61250553-003-30-6

• MDL： MFCD00600388
• Inchi： 1S/C29H33ClN2O2/c1-31(2)27(33)29(24-9-5-3-6-10-24,25-11-7-4-8-12-25)19-22-32-20-17-28(34,18-21-32)23-13-15-26(30)16-14-23/h3-16,34H,17-22H2,1-2H3
• InChI Key： RDOIQAHITMMDAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CCN(CCC(C(N(C)C)=O)(C2C=CC=CC=2)C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 476.22300
• Monoisotopic Mass: 476.223056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 43.8

Experimental Properties

• Color/Form: Crystallization from isopropanol
• Density: 1.187
• Melting Point: [222.1]
• Boiling Point: 647.2 °C at 760 mmHg
• Flash Point: 345.2 °C
• Refractive Index: 1.6
• PSA: 43.78000
• LogP: 5.02590

4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide Security Information

• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• RTECS：FF2200000
• Hazardous Material Identification：
• Risk Phrases：R34; R36/37/38; R41; R37/38; R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide

Compound CAS No. 53179-11-6: 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide

Compound CAS No. 53179-11-6, also known as 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide, is a complex organic molecule with a diverse range of applications in various scientific and industrial fields. This compound has garnered significant attention due to its unique chemical structure and potential for use in drug development, material science, and biotechnology. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, shedding light on its multifaceted capabilities.

The molecular structure of this compound is characterized by a piperidine ring substituted with a hydroxyl group and a chlorophenyl moiety. The presence of the piperidine ring introduces interesting stereochemical properties, while the chlorophenyl group enhances its aromaticity and electronic characteristics. Additionally, the butanamide functional group at the core of the molecule contributes to its amide reactivity and solubility properties. These structural features make it a versatile building block for designing advanced materials and bioactive compounds.

Recent studies have focused on the synthesis of this compound using novel catalytic methods, which have significantly improved yields and reduced reaction times. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as the formation of the piperidine ring and the coupling of aromatic substituents. These advancements have not only streamlined the production process but also opened new avenues for exploring its chemical reactivity.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to modulate enzyme activity and interact with cellular receptors makes it a valuable lead compound for developing novel pharmaceutical agents. For example, recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression, suggesting its role in anticancer drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers and its compatibility with various nanomaterials, paving the way for innovative applications in optoelectronics.

Moreover, this compound exhibits interesting biocompatibility properties, which have led to its investigation in biomedical engineering. Its ability to interact with biological systems without causing adverse effects makes it a potential candidate for drug delivery systems and biosensors. Recent studies have demonstrated its compatibility with human cells and its ability to serve as a scaffold for tissue engineering applications.

The synthesis of this compound involves a series of well-defined steps that require precise control over reaction conditions. Key steps include the formation of the piperidine ring through intramolecular cyclization, followed by substitution reactions to introduce the chlorophenyl group and the butanamide moiety. The use of modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled researchers to confirm the purity and structural integrity of the final product.

In conclusion, Compound CAS No. 53179-11-6, or 4-(4-(4-Chlorophenyl)-4-hydroxypiperidin-1-yl)-N,N-dimethyl-2,2-diphenylbutanamide, represents a fascinating example of how advanced synthetic chemistry can lead to molecules with diverse functionalities. Its structural complexity and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.